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Compound of Interest

Compound Name: 2-Bromoethyl acrylate

Cat. No.: B1265556

A Technical Safety Guide to 2-Bromoethyl
Acrylate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 2-Bromoethyl
acrylate (CAS No. 4823-47-6), compiled from various Safety Data Sheets (SDS). It is intended
to serve as a technical guide for professionals handling this chemical in a laboratory or
research setting.

Chemical and Physical Properties

2-Bromoethyl acrylate is a colorless liquid used in the synthesis of other monomers and in the
development of curable and reactive polymers.[1][2][3] Its key physical and chemical properties
are summarized below. It is important to note that some data points, such as solubility and flash
point, show discrepancies across different sources.
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Property Value Source(s)
Molecular Formula CsH7BrO2 [1103114]
Molecular Weight 179.01 g/mol [11[415]
Appearance Colorless Liquid [11[2][4]1[6]
Bailing Point 155 - 158 °C (311 - 316 °F) at (]

760 mmHg

188.1 °C at 760 mmHg

[3]

Density

1.4581 g/cm3 at 25 °C (77 °F)

[1]5]

1.457 g/cm3

[3]

Water Solubility

< 1 mg/mL at 20.5 °C (68.9 °F)

[1]5]

Insoluble

[2][5]

Miscible

[2131[7]

Vapor Pressure

0.61 mmHg at 25 °C

[3]

Flash Point

Data not available

[L1E2]E5106]07]

67.6 °C

[3]

Refractive Index

1.472

[3]

Hazard Identification and GHS Classification

2-Bromoethyl acrylate is classified as a hazardous substance. The primary hazards are

irritation to the skin, eyes, and respiratory system.[1][4][7]
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Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation

GHS classification data

sourced from multiple reports.

[1]141[7]

The signal word for this chemical is Warning.[4] The acute and chronic health hazard is tissue
irritation.[1][2][5][6]

Stability and Reactivity

Understanding the stability and reactivity of 2-Bromoethyl acrylate is crucial for safe storage
and handling.

o Reactivity Profile: As a brominated acrylic acid ester, it can react with acids, liberating heat.
[2][5] Vigorous, potentially ignitable reactions can occur with strong oxidizing acids.[2][5]
Heat is also generated upon interaction with caustic solutions.[2][5] Mixing with alkali metals
and hydrides can generate flammable hydrogen gas.[5]

o Chemical Stability: The compound is sensitive to light and heat.[2] It is also designated as a
polymerizable substance, a reaction that can be initiated by heat.[5][8]

e Incompatible Materials: Avoid contact with strong oxidizing agents, polymerizing agents,
peroxides, and bases.[2][7]

Experimental Protocols and Methodologies

The safety data presented in the source SDSs are typically based on standardized testing
protocols. However, the SDSs themselves do not provide detailed experimental methodologies.
The data is often aggregated from sources such as the National Toxicology Program (NTP) and
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notifications submitted to the European Chemicals Agency (ECHA) C&L Inventory.[1] For
detailed experimental protocols, users should consult the primary studies or regulatory bodies
referenced in the source safety data sheets. The toxicological properties have not been fully

investigated.[7]

Hazard and Response Workflow

The following diagram illustrates the logical workflow from potential exposure routes to the
recommended first aid response. This visualization serves as a quick reference for
understanding the immediate risks and actions required.

Routes of Exposure Associated Hazards Immediate First Aid

Eye Contact Serious Eye lrritation Flush Eyes with Water (20-30 min)

Seek Immediate
Medical Attention

Skin Contact Skin Irritation Wash with Soap & Water

Inhalation Respiratory Tract Irritation Move to Fresh Air

Click to download full resolution via product page

Caption: Hazard and First Aid Workflow for 2-Bromoethyl Acrylate Exposure.

Safe Handling, Storage, and Personal Protection

Strict adherence to handling and storage protocols is essential to minimize exposure risk.
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Precaution Type

Recommendation

Source(s)

Handling

Use only in well-ventilated
areas. Avoid contact with eyes,
skin, and clothing. Avoid

ingestion and inhalation.

[417]

Storage

Keep refrigerated and store in
a tightly closed container in a

dry, cool, well-ventilated place.

[1114](51[7]

Engineering Controls

Facilities should be equipped
with eyewash stations and
safety showers. Ensure

adequate ventilation.

[7](8]

Eye/Face Protection

Wear tightly fitting safety
goggles conforming to EN166
(EU) or NIOSH (US)
standards.

[417]

Skin Protection

Wear impervious clothing and

protective gloves.

[417]

Respiratory Protection

For tasks like weighing or
diluting the neat chemical, use
a NIOSH-approved half-face
respirator with an organic

vapor/acid gas cartridge.

[1]5]

Emergency and Spill Response

Prompt and appropriate action during an emergency can significantly mitigate harm.

First Aid Measures
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Exposure Route

First Aid Protocol

Source(s)

Eye Contact

First check for and remove any

contact lenses. Immediately

flush eyes with water or normal

saline for 20-30 minutes. Seek
immediate medical attention,

even if no symptoms develop.

[11(51(7]

Skin Contact

Immediately flood the affected
skin with water while removing
all contaminated clothing.
Gently wash the area
thoroughly with soap and
water. If irritation occurs, seek

immediate medical attention.

[11(51[7]

Inhalation

Immediately leave the
contaminated area and
breathe fresh air. If symptoms
like coughing or shortness of
breath develop, call a

physician.

[11(51[7]

Ingestion

DO NOT induce vomiting. If
the person is conscious, give
one or two glasses of water to
dilute the chemical and call a
hospital or poison control

center immediately.

[5]

Fire-Fighting and Spill Cleanup

» Fire-Fighting: Fires can be controlled with a dry chemical, carbon dioxide, Halon

extinguisher, or alcohol-resistant foam.[1][4][5] Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective gear.[7] Hazardous combustion products

include carbon monoxide, carbon dioxide, and hydrogen bromide.[7]
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» Spill Response: For small spills, remove all ignition sources.[1][5] Use absorbent paper to
pick up the liquid. Seal contaminated materials in a vapor-tight plastic bag for disposal.[1][5]
Wash the contaminated surface with 60-70% ethanol followed by a soap and water solution.
[1][5] Do not re-enter the area until it has been verified as clean by a safety officer.[1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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